Cas no 1099597-93-9 (1-chloro-2-fluoro-3-(trifluoromethyl)benzene)

• Product Name: 1-chloro-2-fluoro-3-(trifluoromethyl)benzene
• CAS No: 1099597-93-9
• MF: C₇H₃ClF₄
• MW: 198.545335054398
• MDL: MFCD11100532
• CID: 1071418
• PubChem ID: 18792118
• Update Time: 2025-05-28

1-chloro-2-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluorobenzotrifluoride
• 1-chloro-2-fluoro-3-(trifluoromethyl)benzene
• BBL100839
• 8676AC
• STL554633
• FCH888178
• PC52043
• Benzene, chlorofluoro(trifluoromethyl)-
• AK548856
• alpha,alpha,alpha,2-Tetrafluoro-3-chlorotoluene
• AS-46341
• CL9423
• 1099597-93-9
• CS-0157235
• MFCD11100532
• AKOS005255464
• AC-24493
• AMY12493
• DTXSID401258313
• DB-356909
• A906396
• SCHEMBL8157613
• XBBZLOUANPLRIR-UHFFFAOYSA-N
• ZTB59793
• SY239438
• SB73971

• MDL： MFCD11100532
• Inchi： 1S/C7H3ClF4/c8-5-3-1-2-4(6(5)9)7(10,11)12/h1-3H
• InChI Key： XBBZLOUANPLRIR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 197.9859404g/mol
• Monoisotopic Mass: 197.9859404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

1-chloro-2-fluoro-3-(trifluoromethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-chloro-2-fluoro-3-(trifluoromethyl)benzene

Comprehensive Guide to 1-Chloro-2-Fluoro-3-(Trifluoromethyl)Benzene (CAS No. 1099597-93-9)

1-Chloro-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 1099597-93-9) is a specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, fluoro, and trifluoromethyl substituent on the benzene ring, offers exceptional reactivity and selectivity, making it a valuable building block in modern organic chemistry. This article delves into its properties, applications, and relevance to trending topics like green chemistry, fluorinated compounds, and high-performance materials.

The growing demand for fluorinated aromatic compounds in drug discovery and material science has propelled interest in 1-chloro-2-fluoro-3-(trifluoromethyl)benzene. Researchers frequently search for terms like "synthesis of trifluoromethyl benzene derivatives" or "applications of halogenated aromatics," reflecting its industrial significance. Its CAS No. 1099597-93-9 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication across global supply chains.

From a synthetic perspective, this compound’s electron-withdrawing groups enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in creating complex molecules. Recent studies highlight its role in developing OLED materials and liquid crystals, aligning with the surge in searches for "fluorinated compounds in electronics." Its stability under rigorous conditions also makes it a candidate for high-temperature applications.

Environmental and safety considerations are paramount in today’s chemical industry. While 1-chloro-2-fluoro-3-(trifluoromethyl)benzene is not classified as hazardous under standard guidelines, proper handling protocols are recommended. Queries like "sustainable fluorination methods" or "eco-friendly halogenated intermediates" underscore the need for greener alternatives, driving innovation in its production processes.

In summary, CAS No. 1099597-93-9 represents a versatile and high-demand chemical with broad applications. Its integration into cutting-edge research and alignment with industry trends ensures its continued relevance. For those exploring advanced synthetic routes or specialty chemicals, this compound offers a compelling case study in molecular design and functional utility.